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Compound of Interest

tert-Butyl 2,2,2-
Compound Name: . o
trichloroacetimidate

Chemical Structure and Identification

tert-Butyl 2,2,2-trichloroacetimidate, often abbreviated as TBTA, is a valuable reagent for the
introduction of the tert-butyl protecting group under mild conditions.[1] Its structure features a
tert-butoxy group attached to the carbon of a trichloroacetimidate moiety.

Molecular Structure:
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Structure of tert-Butyl 2,2,2-trichloroacetimidate
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Alcohol Protection Workflow

Primary Alcohol +
tert-Butyl 2,2,2-trichloroacetimidate

BF3-OEt2 (catalytic) in
Dichloromethane/Cyclohexane

Synthesis Workflow L
Trichloroacetonitrile + React ¢ ¢ ¢
tert-Butanol + DBU in CH2CI2 eaction at room temperature

(Reaction at 0-4 °C) (Quench with NaHCOB)
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Mechanism of Alcohol tert-Butylation

Activation and Carbocation Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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